Cas no 18301-56-9 (2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester)

2-Propenoic acid, 2-methyl-, 3-(dichloromethylsilyl)propyl ester is a reactive silane-functionalized acrylate monomer, combining the properties of both acrylate and organosilane functionalities. Its key advantages include enhanced adhesion to inorganic substrates such as glass, metals, and minerals due to the hydrolyzable dichloromethylsilyl group, which forms stable siloxane bonds upon curing. The methacrylate moiety enables copolymerization with other acrylic monomers, facilitating crosslinking and improving mechanical and chemical resistance in polymer matrices. This compound is particularly useful in coatings, adhesives, and sealants where durable interfacial bonding and moisture resistance are critical. Its dual reactivity makes it a versatile intermediate for hybrid organic-inorganic materials.
2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester structure
18301-56-9 structure
Product Name:2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester
CAS No:18301-56-9
MF:C8H14Cl2O2Si
MW:241.187061786652
MDL:MFCD00053197
CID:214785
PubChem ID:87569
Update Time:2025-10-21

2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester
    • 3-[dichloro(methyl)silyl]propyl 2-methylprop-2-enoate
    • METHACRYLOXYPROPYLMETHYLDICHLOROSILANE
    • (3-methacryloyloxypropyl)methyldichlorosilane
    • 3-(methyldichlorosilyl)propyl methacrylate
    • 3-[dichloro(methyl)silyl]propyl methacrylate
    • 3-methacryloxypropylmethyldichlorosilane
    • Dichlor-(3-methacryloyloxy-propyl)-methyl-silan
    • dichloro-(3-methacryloyloxy-propyl)-methyl-silane
    • EINECS 242-185-2
    • 2-methyl-2-propenoic aci 3-(dichloromethylsilyl)propyl ester
    • 3-(dichloromethylsilyl)propyl methacrylate
    • METHACRYLOXYPROPYLMETHYLDICHLOROSILANE (INHIBITED)
    • Methacrylic acid 3-(methyldichlorosilyl)propyl ester
    • 2-Methylpropenoic acid 3-[dichloro(methyl)silyl]propyl ester
    • SCHEMBL632865
    • (3-methacryloxy-propyl)methyldichlorosilane
    • 3-(dichloro(methyl)silyl)propyl methacrylate
    • MFCD00053197
    • NS00051503
    • (3-methacryloxypropyl)methyldichlorosilane
    • 18301-56-9
    • Methacryloxypropylmethyldi-chlorosilane
    • DTXSID70939671
    • 2-Propenoic acid, 2-methyl-, 3-(dichloromethylsilyl)propyl ester
    • 2-Propenoic acid,2-methyl-,3-(dichloromethylsilyl)propyl ester
    • 2-methyl-2-propenoicaci3-(dichloromethylsilyl)propylester
    • 2-Propenoicacid,2-methyl-,3-(dichloromethylsilyl)propylester
    • METHACRYLOXYPROPYLMETHYLDICHLOROSILANE, 95%
    • MDL: MFCD00053197
    • Inchi: 1S/C8H14Cl2O2Si/c1-7(2)8(11)12-5-4-6-13(3,9)10/h1,4-6H2,2-3H3
    • InChI Key: QXKMQBOTKLTKOE-UHFFFAOYSA-N
    • SMILES: Cl[Si](C)(CCCOC(C(=C)C)=O)Cl

Computed Properties

  • Exact Mass: 240.01400
  • Monoisotopic Mass: 240.0140116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.108
  • Boiling Point: 75℃
  • Flash Point: 92°C
  • Refractive Index: 1.4552
  • PSA: 26.30000
  • LogP: 3.04540
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester Security Information

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Additional information on 2-Propenoic acid,2-methyl-, 3-(dichloromethylsilyl)propyl ester

2-Propenoic Acid, 2-Methyl-, 3-(Dichloromethylsilyl)Propyl Ester (CAS No. 18301-56-9)

2-Propenoic acid, 2-methyl-, 3-(dichloromethylsilyl)propyl ester is a compound with the CAS registry number 18301-56-9. This compound is a derivative of acrylic acid, specifically its methyl-substituted form, and features a unique functional group: the dichloromethylsilyl ester. The presence of the dichloromethylsilyl group introduces interesting chemical properties, making this compound a subject of interest in various fields of research and industrial applications.

The structure of 2-propenoic acid, 2-methyl-, 3-(dichloromethylsilyl)propyl ester consists of a methyl-substituted acrylic acid backbone with an ester functional group attached to a dichloromethylsilyl moiety. This combination of functional groups allows for versatile reactivity and potential applications in areas such as polymer chemistry, materials science, and catalysis. The dichloromethylsilyl group is particularly notable for its ability to participate in silylation reactions, which are widely used in organic synthesis and material modification.

Recent studies have highlighted the potential of dichloromethylsilyl-containing compounds in the development of advanced materials. For instance, researchers have explored the use of such compounds in the synthesis of organosilicon polymers with tailored properties, such as improved thermal stability and mechanical strength. These polymers find applications in high-performance coatings, adhesives, and electronic materials.

In addition to its role in polymer chemistry, 2-propenoic acid, 2-methyl-, 3-(dichloromethylsilyl)propyl ester has shown promise in catalytic systems. The dichloromethylsilyl group can act as a Lewis acid catalyst, facilitating various organic transformations. This property has led to investigations into its use in asymmetric catalysis and enantioselective reactions, which are critical in the pharmaceutical and fine chemical industries.

The synthesis of 2-propenoic acid derivatives has also been a focus of recent research. Novel methods for the preparation of these compounds have been developed, leveraging advancements in organometallic chemistry and transition-metal-catalyzed reactions. These methods not only enhance the efficiency of synthesis but also enable access to more complex structures with diverse functionalities.

Furthermore, the application of dichloromethylsilyl-containing esters in bio-related fields has garnered attention. Researchers have explored their use as precursors for bioactive molecules and drug delivery systems. The silyl group can be selectively cleaved under physiological conditions, making it an ideal candidate for controlled-release drug delivery platforms.

In conclusion, 2-propenoic acid, 2-methyl-, 3-(dichloromethylsilyl)propyl ester (CAS No. 18301-56-9) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique combination of functional groups makes it a valuable tool in modern chemical research and development.

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